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Compound of Interest

Compound Name: MitoPY1

Cat. No.: B560298

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a comprehensive guide to utilizing MitoPY1, a fluorescent
probe for the detection of hydrogen peroxide (H20:2) within the mitochondria of live cells.
Adherence to the described protocols and inclusion of appropriate experimental controls are
critical for obtaining accurate and reproducible results.

Introduction to MitoPY1

MitoPY1 is a highly selective, small-molecule fluorescent probe designed for the real-time
visualization of mitochondrial H202.[1][2][3][4] Its chemical structure incorporates two key
functional domains:

e Triphenylphosphonium (TPP) cation: This lipophilic cation facilitates the accumulation of the
probe within the mitochondrial matrix, driven by the organelle's large negative membrane
potential.[2][5]

» Boronate-based switch: This moiety serves as a selective sensor for H20:. In the presence
of H202, the boronate group is cleaved, leading to a conformational change in the
fluorophore and a significant increase in its fluorescence quantum yield, resulting in a "turn-
on" fluorescent signal.[1][2] This reaction is highly specific for H2O2 over other reactive
oxygen species (ROS).[2][6]
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The reaction of MitoPY1 with H20:2 converts it to the highly fluorescent MitoPY210x.[2][6]

Quantitative Data Summary

Property Value Reference
Excitation Maximum (Aex) 510 nm [2][7]
o ) 528 nm (after reaction with

Emission Maximum (Aem) [2]

H202)
] 0.405 (after reaction with

Quantum Yield (®) [61[7]
H202)

Molecular Weight 954.68 g/mol [7]

Formula Cs2H53BIN20sP [7]

Solubility Soluble to 100 mM in DMSO [7]

Signaling Pathway and Probe Activation

The following diagram illustrates the mechanism of MitoPY1 activation in the presence of
mitochondrial hydrogen peroxide.
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Mitochondrion

Conformational Change
»| MitoPY1ox (High Fluorescence)

Paraquat

Electron Transport Chain (ETC) MitoPY1 (Low

Inhibits Complex IIl

Seed cells on imaging plates

Culture cells to desired confluency

'

Wash cells with pre-warmed imaging buffer

l

Incubate with 1-10 uM MitoPY1 in imaging buffer
(30-60 min, 37°C)

l

Wash cells to remove excess probe

'

Apply experimental treatment (e.g., drug, stimulus)

Image cells using fluorescence microscopy
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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